Cas no 3698-89-3 (Dodecyl methyl sulfide)

• Product Name: Dodecyl methyl sulfide
• CAS No: 3698-89-3
• MF: C₁₃H₂₈S
• MW: 216.426423072815
• MDL: MFCD00015073
• CID: 44410
• PubChem ID: 24883121
• Update Time: 2025-04-18

Dodecyl methyl sulfide Chemical and Physical Properties

Names and Identifiers

• 1-(Methylthio)-dodecane
• n-Dodecylmethyl sulfide
• n-Dodecyl methyl sulphide
• Lauryl methyl sulphide
• Dodecyl methyl sulfide
• 1-methylsulfanyldodecane
• 2,4-DiMethylbenzaldehyde
• Sulfide,dodecyl methyl (6CI,7CI,8CI)
• 1-Methylthiododecane
• 2-Thiatetradecane
• Dodecyl methyl sulphide
• Methyl dodecyl sulfide
• Methyl laurylsulfide
• NSC 87889
• Dodecylmethyl sulfide
• n-Dodecyl methyl sulfide
• 1-(Methylsulfanyl)dodecane
• Methylthiododecane
• Methyl lauryl sulfide
• Dodecane, 1-(methylthio)-
• Methyl n-dodecyl sulfide
• Sulfide, dodecyl methyl
• 77BO1DV08U
• C13H28S
• dodecylmethylsulfide
• dodecyl(methyl)sulfane
• 1-(Methylthio)dodecane
• DSSTox_RID_80594
• DSSTox_C
• CS-0316057
• FT-0605838
• SCHEMBL4933524
• D3767
• EINECS 223-028-7
• NSC87889
• BS-43790
• NS00004991
• Q27266575
• CHEMBL3184767
• NCGC00256235-01
• CAS-3698-89-3
• UNII-77BO1DV08U
• NSC-87889
• DTXCID0024929
• AKOS015852585
• MFCD00015073
• J-650230
• DTXSID2044929
• 3698-89-3
• SCHEMBL199243
• EC 223-028-7
• KJWHJDGMOQJLGF-UHFFFAOYSA-N
• Tox21_301265
• D90223
• Dodecyl methyl sulfide, 97%

• MDL： MFCD00015073
• Inchi： 1S/C13H28S/c1-3-4-5-6-7-8-9-10-11-12-13-14-2/h3-13H2,1-2H3
• InChI Key： KJWHJDGMOQJLGF-UHFFFAOYSA-N
• SMILES： S(C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 216.19100
• Monoisotopic Mass: 216.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 11
• Complexity: 91.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.5
• Topological Polar Surface Area: 25.3

Experimental Properties

• Density: 0.816 g/mL at 25 °C(lit.)
• Melting Point: -2°C(lit.)
• Boiling Point: 110°C/0.2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.4610(lit.)
• PSA: 25.30000
• LogP: 5.27030

Dodecyl methyl sulfide Security Information

• Hazard Statement： H413
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Safety Instruction： S24/25
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Dialkylthioethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether